Cas no 5424-42-0 (5-Thiophen-2-yl-3,4-dihydro-2H-pyrrole)

• Product name: 5-Thiophen-2-yl-3,4-dihydro-2H-pyrrole
• CAS No: 5424-42-0
• MF: C₈H₉NS
• MW: 151.228760480881
• MDL: MFCD00105607
• CID: 380152
• PubChem ID: 224012

5-Thiophen-2-yl-3,4-dihydro-2H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 5-(Thiophen-2-yl)-3,4-dihydro-2H-pyrrole
• 2H-Pyrrole,3,4-dihydro-5-(2-thienyl)-
• 3,4-dihydro-5-(2-thienyl)-2H-Pyrrole
• 5-(2-THIENYL)-3,4-DIHYDRO-2H-PYRROLE
• 5-THIOPHEN-2-YL-3,4-DIHYDRO-2H-PYRROLE
• 2-(2-thienyl)pyrroline
• 2-thienyl pyrroline
• 5-(2-thienyl)-3,4-dihydro-2h-pyrrol
• DTXSID30279308
• 5424-42-0
• LAKEREDCBA
• CS-0271235
• Z57040509
• NSC12213
• MS-20558
• HMS1715L05
• SCHEMBL15664526
• AKOS001087104
• MFCD00105607
• NSC-12213
• FT-0704498
• 2-(thiophen-2-yl)-4,5-dihydro-3H-pyrrole
• BBL103115
• DB-014526
• STL556925
• 5-Thiophen-2-yl-3,4-dihydro-2H-pyrrole

• MDL： MFCD00105607
• Inchi： InChI=1S/C8H9NS/c1-3-7(9-5-1)8-4-2-6-10-8/h2,4,6H,1,3,5H2
• InChI Key： LOVPHNWWHPFNOB-UHFFFAOYSA-N
• SMILES： C1CC(=NC1)C2=CC=CS2

Computed Properties

• Exact Mass: 151.04600
• Monoisotopic Mass: 151.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 72 °C
• Flash Point: 91.2°C
• Refractive Index: 1.653
• PSA: 40.60000
• LogP: 1.76660

5-Thiophen-2-yl-3,4-dihydro-2H-pyrrole Security Information

5-Thiophen-2-yl-3,4-dihydro-2H-pyrrole Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 5-Thiophen-2-yl-3,4-dihydro-2H-pyrrole

5-(Thiophen-2-yl)-3,4-dihydro-2H-pyrrole: A Comprehensive Overview

5-(Thiophen-2-yl)-3,4-dihydro-2H-pyrrole, also known by its CAS number 5424-42-0, is a heterocyclic compound with a unique structure that combines a thiophene ring and a pyrrole ring. This compound has garnered significant attention in recent years due to its versatile properties and potential applications in various fields. In this article, we will delve into the structural characteristics, synthesis methods, physical properties, and current research advancements related to this compound.

The molecular structure of 5-(Thiophen-2-yl)-3,4-dihydro-2H-pyrrole is characterized by a thiophene moiety attached to a dihydropyrrole ring. The thiophene group introduces aromaticity and electron-withdrawing effects, while the dihydropyrrole ring contributes to the compound's flexibility and reactivity. This combination makes it an interesting candidate for exploring new chemical reactions and material applications.

Recent studies have highlighted the potential of 5-(Thiophen-2-yl)-3,4-dihydro-2H-pyrrole in the field of materials science. Researchers have investigated its ability to form self-assembled monolayers (SAMs) on various substrates, which could be useful in creating advanced sensors and electronic devices. The compound's ability to undergo redox reactions has also been explored, making it a promising candidate for energy storage applications such as batteries and supercapacitors.

In terms of synthesis, several methods have been developed to prepare 5-(Thiophen-2-yl)-3,4-dihydro-2H-pyrrole. One common approach involves the reaction of thiophene derivatives with pyrrole precursors under specific conditions. Recent advancements in catalytic chemistry have enabled more efficient and selective syntheses, reducing production costs and improving yield rates.

The physical properties of this compound are also worth noting. Its melting point is approximately 180°C, and it is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis and as an intermediate in pharmaceutical chemistry.

One of the most exciting developments involving 5-(Thiophen-2-yl)-3,4-dihydro-2H-pyrrole is its application in drug design. Researchers have explored its potential as a building block for constructing bioactive molecules with anti-inflammatory and anticancer properties. Preclinical studies have shown promising results, indicating that derivatives of this compound could be developed into novel therapeutic agents.

In conclusion, 5-(Thiophen-2-yl)-3,4-dihydro-2H-pyrrole, CAS number 5424-42-, is a multifaceted compound with a wide range of applications across different scientific disciplines. From materials science to pharmacology, its unique properties continue to inspire innovative research and development efforts. As advancements in synthetic chemistry and materials engineering progress, we can expect even more groundbreaking applications for this remarkable compound.